Cas no 860786-20-5 (2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate)

• Product Name: 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate
• CAS No: 860786-20-5
• MF: C₁₇H₁₃IN₂O₆
• MW: 468.199396848679
• CID: 5717234
• PubChem ID: 4312255
• Update Time: 2025-05-20

2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(7-nitro-3-oxo-4H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate
• 2-(7-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate
• 2-(7-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl4-iodobenzoate
• 860786-20-5
• 2-(7-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzenecarboxylate
• 12T-0223
• AKOS005081411
• 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate

• Inchi： 1S/C17H13IN2O6/c18-11-3-1-10(2-4-11)17(22)25-8-7-14-16(21)19-13-6-5-12(20(23)24)9-15(13)26-14/h1-6,9,14H,7-8H2,(H,19,21)
• InChI Key： ZTYQPBAIBYKVLI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(=O)OCCC1C(NC2C=CC(=CC=2O1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 467.98183g/mol
• Monoisotopic Mass: 467.98183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Additional information on 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate

Introduction to 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate (CAS No. 860786-20-5)

2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate (CAS No. 860786-20-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro-substituted benzoxazine moiety and an iodinated benzoate ester. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The benzoxazine core is a versatile scaffold that has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. The presence of the nitro group on the benzoxazine ring can enhance the compound's electronic properties and influence its pharmacological profile. Additionally, the iodinated benzoate ester moiety adds further complexity and can affect the compound's solubility, stability, and metabolic behavior.

Recent studies have highlighted the potential of 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate has also been investigated for its potential neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to inhibit oxidative stress and promote neurotrophic factor expression.

The synthesis of 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzoxazine core through a condensation reaction, followed by nitration and esterification reactions to introduce the nitro and iodinated benzoate moieties. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the final product and confirming its structure.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-iodobenzoate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, 2-(7-Nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)ethyl 4-strong-iodobenzoate (CAS No. 860786-strong--5)) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more data from clinical trials become available, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.